molecular formula C29H24N2OS B287851 10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Cat. No. B287851
M. Wt: 448.6 g/mol
InChI Key: SHNZSZZHFNZHMO-KOEQRZSOSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a synthetic compound that has attracted significant attention in scientific research due to its potential applications in various fields. The compound is a member of the quinazoline family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood. However, studies have suggested that the compound may exert its anti-cancer activity by inducing apoptosis in cancer cells. The compound has also been shown to inhibit the activity of certain enzymes involved in inflammation and Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that 10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one exhibits significant biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit the activity of certain enzymes involved in inflammation and Alzheimer's disease, and act as a sensor for the detection of heavy metal ions.

Advantages and Limitations for Lab Experiments

The advantages of using 10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one in lab experiments include its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. The compound is relatively easy to synthesize and can be purified using column chromatography.
The limitations of using the compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. These include:
1. Further studies to fully understand the mechanism of action of the compound.
2. Studies to optimize the synthesis method and improve the yield of the compound.
3. Studies to investigate the potential use of the compound as a treatment for other diseases, such as Parkinson's disease and multiple sclerosis.
4. Studies to investigate the potential use of the compound as a building block for the synthesis of novel materials with potential applications in optoelectronics and photovoltaics.
5. Studies to investigate the potential use of the compound as a sensor for the detection of other types of ions.
In conclusion, 10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a synthetic compound that has potential applications in various fields. The compound has been shown to exhibit anti-cancer activity, anti-inflammatory activity, and potential use as a sensor for the detection of heavy metal ions. Further studies are needed to fully understand the mechanism of action of the compound and to investigate its potential use in other fields.

Synthesis Methods

The synthesis of 10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one involves the reaction of 4-methylbenzaldehyde and 4-methylphenylhydrazine with 2-aminothiophenol in the presence of a catalyst. The reaction takes place in ethanol under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

The compound has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, the compound has been shown to exhibit anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.
In material science, the compound has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and photovoltaics. The compound has also been studied for its potential use as a sensor for the detection of heavy metal ions.

properties

Product Name

10-(4-methylbenzylidene)-7-(4-methylphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

Molecular Formula

C29H24N2OS

Molecular Weight

448.6 g/mol

IUPAC Name

(14E)-11-(4-methylphenyl)-14-[(4-methylphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

InChI

InChI=1S/C29H24N2OS/c1-18-7-11-20(12-8-18)17-25-28(32)31-27(22-13-9-19(2)10-14-22)24-16-15-21-5-3-4-6-23(21)26(24)30-29(31)33-25/h3-14,17,27H,15-16H2,1-2H3/b25-17+

InChI Key

SHNZSZZHFNZHMO-KOEQRZSOSA-N

Isomeric SMILES

CC1=CC=C(C=C1)/C=C/2\C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)C

SMILES

CC1=CC=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)C

Canonical SMILES

CC1=CC=C(C=C1)C=C2C(=O)N3C(C4=C(C5=CC=CC=C5CC4)N=C3S2)C6=CC=C(C=C6)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.